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Introduction
Cinerin II is a naturally occurring insecticide and one of the six active compounds, collectively

known as pyrethrins, found in the extract of pyrethrum flowers (Chrysanthemum

cinerariifolium).[1][2][3] As a key component of this botanical insecticide, Cinerin II plays a

significant role in its potent and broad-spectrum activity against various insect pests.[1]

Pyrethrins are valued for their rapid degradation in the environment, making them a safer

alternative to many synthetic pesticides.[2] This technical guide provides an in-depth overview

of the physical and chemical properties of Cinerin II, detailed experimental protocols, and a

summary of its mechanism of action.

Chemical and Physical Properties
Cinerin II is an ester of pyrethric acid.[4][5] Its chemical structure and properties have been

well-characterized.
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Property Value

IUPAC Name

(1S)-3-[(2Z)-but-2-en-1-yl]-2-methyl-4-

oxocyclopent-2-en-1-yl (1R,3R)-3-[(1E)-3-

methoxy-2-methyl-3-oxoprop-1-en-1-yl]-2,2-

dimethylcyclopropane-1-carboxylate[6]

Synonyms Cinerine II[7]

CAS Number 121-20-0[1][7][8]

Molecular Formula C21H28O5[1][7][8]

Molecular Weight 360.44 g/mol [1][8][9]

Physicochemical Data
The following table summarizes the key physicochemical properties of Cinerin II.

Property Value

Appearance Viscous liquid[7]

Boiling Point 182-184 °C at 0.001 mm Hg[7]

Solubility
Insoluble in water.[7] Soluble in organic solvents

such as alcohol and petroleum ether.[7]

Vapor Pressure 4.6 x 10⁻⁷ mmHg[7]

Index of Refraction 1.5183 at 20 °C/D[7]

Specific Optical Rotation +16° at 16 °C/D (in isooctane)[7]

Experimental Protocols
The determination of the physical and chemical properties of Cinerin II, along with its isolation,

relies on a range of standard laboratory techniques.

Extraction and Purification of Cinerin II
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Cinerin II is typically extracted from dried pyrethrum flowers. The process involves initial

solvent extraction followed by chromatographic purification to isolate the individual pyrethrins.

Figure 1: Workflow for Extraction and Purification of Cinerin II
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Caption: Figure 1: A generalized workflow for the extraction and purification of Cinerin II.

Detailed Methodology:

Extraction: Dried and ground Chrysanthemum cinerariifolium flowers are subjected to

extraction using a non-polar organic solvent such as petroleum ether.[10][11]

Filtration and Concentration: The resulting mixture is filtered, and the solvent is removed

under reduced pressure using a rotary evaporator to yield a crude extract.[10]

Purification: The crude extract, containing a mixture of all six pyrethrins, is then subjected to

a purification step.[12] High-speed counter-current chromatography (HSCCC) has been
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shown to be an effective one-step method for separating the pyrethrins.[13] A two-phase

solvent system, for example, composed of petroleum ether-ethyl acetate-methanol-water,

can be used.[13] The purity of the isolated Cinerin II is then confirmed by analytical

techniques such as HPLC and NMR.[13]

Spectroscopic and Chromatographic Analysis
A combination of spectroscopic and chromatographic methods is essential for the structural

elucidation and quantification of Cinerin II.

Technique Protocol and Purpose

High-Performance Liquid Chromatography

(HPLC)

HPLC is used for both the qualitative and

quantitative analysis of Cinerin II. A C18 column

is typically employed with a mobile phase such

as acetonitrile and water.[11] Detection is

commonly performed using a UV detector.[14]

Gas Chromatography-Mass Spectrometry (GC-

MS)

GC-MS is a powerful tool for separating and

identifying the components of the pyrethrum

extract. The mass spectrometer provides

information on the molecular weight and

fragmentation pattern of Cinerin II, aiding in its

structural confirmation.[15][16]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H and ¹³C NMR are crucial for the definitive

structural elucidation of Cinerin II.[13] NMR

provides detailed information about the carbon-

hydrogen framework of the molecule.

Infrared (IR) and Ultraviolet-Visible (UV-Vis)

Spectroscopy

These techniques provide information about the

functional groups present in the molecule and

the extent of conjugation, respectively.[17][18]

Chemical Properties and Stability
Cinerin II, like other pyrethrins, is susceptible to degradation under certain environmental

conditions.
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Stability: Pyrethrins are known to decompose upon exposure to light, which leads to a loss of

their insecticidal activity.[7] They are also sensitive to air and can oxidize rapidly.[7]

Reactivity: The ester linkage in Cinerin II is a key site for chemical reactions, particularly

hydrolysis.

Mechanism of Action
The insecticidal properties of Cinerin II are attributed to its action as a neurotoxin.[19]

Figure 2: Cinerin II's Mechanism of Action on Insect Neurons
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Caption: Figure 2: Simplified signaling pathway of Cinerin II's neurotoxic effects in insects.

Cinerin II targets the voltage-gated sodium channels in the nervous system of insects.[1] It

binds to these channels and prolongs their open state, leading to a continuous influx of sodium

ions.[1][20] This disrupts normal nerve function, causing repetitive firing of neurons, which

results in paralysis and ultimately the death of the insect.[1][7] Studies have shown that

Cinerin II is a potent inhibitor of sodium channel deactivation.[2]

Conclusion
Cinerin II is a vital component of the natural insecticide pyrethrum. Its physical and chemical

properties, along with its mechanism of action, have been extensively studied, providing a solid

foundation for its use in pest control. A thorough understanding of its characteristics is crucial

for the development of new and effective insecticides, as well as for ensuring its safe and

efficient application.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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